![molecular formula C11H19N3O3 B1489467 2-Amino-1-[4-(oxolane-2-carbonyl)piperazin-1-yl]ethan-1-one CAS No. 1082339-54-5](/img/structure/B1489467.png)
2-Amino-1-[4-(oxolane-2-carbonyl)piperazin-1-yl]ethan-1-one
Overview
Description
2-Amino-1-[4-(oxolane-2-carbonyl)piperazin-1-yl]ethan-1-one, commonly known as 2-AOP, is an organic compound that is used in various scientific applications. It is an amino acid derivative with a piperazin-1-yl group attached to the nitrogen atom of the amino group. 2-AOP is a versatile compound that has been used in a variety of applications, including drug synthesis, biochemistry, and physiological research. In
Scientific Research Applications
Antiviral Research
Research on nitroimidazole derivatives, including compounds similar to the specified chemical, revealed their potential as non-nucleoside reverse transcriptase inhibitors for anti-HIV activity. These compounds were evaluated for their effectiveness against HIV-1 and HIV-2 in cellular assays (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).
Anticancer Applications
The synthesis of piperazine-based tertiary amino alcohols and their transformation into dihydrochlorides have been studied for their effect on tumor DNA methylation processes in vitro, indicating potential anticancer applications (Hakobyan et al., 2020). Additionally, compounds incorporating piperazine and quinolone or chromene moieties exhibited significant anti-proliferative activities against various cancer cell lines in vitro, suggesting their usefulness in developing new cancer therapies (Parveen et al., 2017).
Antimicrobial and Antibacterial Activities
Synthesis of quinazoline derivatives, including structures similar to the specified compound, demonstrated antimicrobial activity against specific fungi and bacteria, showcasing their potential in treating infectious diseases (Kale & Durgade, 2017).
Materials Science and CO2 Capture
Piperazine-immobilized polymeric membranes have been developed for CO2 capture, leveraging the compound's ability to catalyze the conversion of CO2 to bicarbonate ions. These materials show promise for enhancing CO2 separation performance, particularly under humidity (Taniguchi et al., 2020).
properties
IUPAC Name |
2-amino-1-[4-(oxolane-2-carbonyl)piperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3O3/c12-8-10(15)13-3-5-14(6-4-13)11(16)9-2-1-7-17-9/h9H,1-8,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJJGDXLCNHTTFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)N2CCN(CC2)C(=O)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-[4-(oxolane-2-carbonyl)piperazin-1-yl]ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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